Cas no 2227894-66-6 ((2S)-1-(quinolin-3-yl)propan-2-ol)

• Product Name: (2S)-1-(quinolin-3-yl)propan-2-ol
• CAS No: 2227894-66-6
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 6000054
• PubChem ID: 165646072
• Update Time: 2025-05-24

(2S)-1-(quinolin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(quinolin-3-yl)propan-2-ol
• EN300-1786032
• 2227894-66-6

• Inchi： 1S/C12H13NO/c1-9(14)6-10-7-11-4-2-3-5-12(11)13-8-10/h2-5,7-9,14H,6H2,1H3/t9-/m0/s1
• InChI Key： BKTRFGWRACESSF-VIFPVBQESA-N
• SMILES： O[C@@H](C)CC1=CN=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1Ų

Additional information on (2S)-1-(quinolin-3-yl)propan-2-ol

Chemical Compound CAS No. 2227894-66-6: (2S)-1-(Quinolin-3-yl)Propan-2-ol

The chemical compound with CAS No. 2227894-66-6, commonly referred to as (2S)-1-(Quinolin-3-yl)Propan-2-ol, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable molecule for various applications. Recent advancements in synthetic methodologies and its biological evaluations have further highlighted its potential in drug discovery and material synthesis.

Quinoline derivatives have long been recognized for their diverse biological activities and structural versatility. The presence of the quinoline ring in (2S)-1-(Quinolin-3-yl)Propan-2-ol contributes to its aromatic stability and electronic properties, which are crucial for its interactions with biological systems. The stereochemistry at the second carbon of the propanol group introduces an additional layer of complexity, enabling this compound to exhibit enantioselective behavior in both chemical reactions and biological assays.

Recent studies have focused on the synthesis of (2S)-1-(Quinolin-3-yl)Propan-2-ol using enantioselective catalysis, which has significantly improved the yield and enantiomeric excess of this compound. Researchers have employed various chiral catalysts, such as organocatalysts and transition metal complexes, to achieve high levels of stereoselectivity. These advancements have not only streamlined the production process but also opened new avenues for exploring its applications in asymmetric synthesis.

In terms of biological activity, (2S)-1-(Quinolin-3-yl)Propan-2-ol has shown promising results in preliminary assays targeting enzyme inhibition and receptor modulation. Its ability to interact with specific biological targets makes it a potential lead compound for drug development. Furthermore, computational studies have provided insights into its binding modes and pharmacokinetic properties, which are essential for optimizing its therapeutic potential.

The material science community has also taken interest in this compound due to its unique electronic properties. Studies on its self-assembling behavior and interactions with other molecules have revealed potential applications in supramolecular chemistry and nanotechnology. Researchers are currently exploring its use as a building block for constructing advanced materials with tailored functionalities.

From an environmental standpoint, the synthesis and application of (2S)-1-(Quinolin-3-yl)Propan-2-ol are being evaluated for their sustainability. Green chemistry approaches are being integrated into its production processes to minimize waste and reduce environmental impact. This aligns with the growing global emphasis on sustainable practices in chemical manufacturing.

In conclusion, (2S)-1-(Quinolin-3-yli)Propano-l (CAS No. 22789466) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a key molecule for future innovations in medicine, materials science, and beyond.